Cas no 1805605-36-0 (2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805605-36-0
• MF: C₉H₄F₆N₂
• MW: 254.131882667542
• CID: 4886216
• Update Time: 2025-10-18

2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H4F6N2/c10-6-3-5(9(13,14)15)4(1-2-16)7(17-6)8(11)12/h3,8H,1H2
• InChI Key： GNXPFYXMQSPOHI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(F)F)C=1CC#N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile

2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805605-36-0): A Comprehensive Overview

2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805605-36-0) is a fluorinated pyridine derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and versatility in synthesis. The presence of multiple fluorine atoms, including difluoromethyl and trifluoromethyl groups, enhances its reactivity and makes it a valuable intermediate in organic synthesis.

The molecular structure of 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile features a pyridine ring substituted with fluorine and nitrile functional groups. This arrangement contributes to its stability and reactivity, making it suitable for applications in agrochemicals, pharmaceuticals, and material science. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel crop protection agents and bioactive molecules.

One of the key advantages of 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile is its role as a building block in the synthesis of more complex molecules. The nitrile group (-CN) offers a versatile handle for further chemical modifications, enabling the creation of derivatives with tailored properties. This feature is particularly valuable in drug discovery, where small changes in molecular structure can lead to significant differences in biological activity.

In recent years, the demand for fluorinated compounds has surged due to their unique properties, such as increased metabolic stability and lipophilicity. These characteristics are highly sought after in the development of new-generation pharmaceuticals and agrochemicals. As a result, 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile has garnered attention from researchers exploring innovative solutions for crop protection and disease treatment.

The synthesis of 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile typically involves multi-step reactions, starting from commercially available pyridine precursors. Advanced techniques such as catalytic fluorination and cross-coupling reactions are often employed to achieve high yields and purity. The compound's stability under various conditions makes it a reliable candidate for industrial-scale production.

From an environmental perspective, the use of fluorinated pyridines like 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile aligns with the growing trend toward sustainable chemistry. Researchers are exploring ways to minimize waste and improve the efficiency of synthetic routes, ensuring that these compounds meet modern green chemistry standards. This focus on sustainability is particularly relevant in the agrochemical industry, where eco-friendly solutions are in high demand.

In the pharmaceutical sector, 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile is being investigated for its potential in designing enzyme inhibitors and receptor modulators. The fluorine atoms in its structure can enhance binding affinity and selectivity, making it a promising candidate for targeting specific biological pathways. This has led to increased interest from biotech companies and academic research groups.

The market for 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile is expected to grow as its applications expand. Key drivers include the rising demand for high-performance agrochemicals and the continuous search for innovative drug candidates. Companies specializing in fine chemicals and custom synthesis are actively developing scalable production methods to meet this demand.

For researchers working with 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry place, away from moisture and strong oxidizing agents. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), are recommended when handling this chemical.

In conclusion, 2-(Difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805605-36-0) represents a versatile and valuable compound in modern chemistry. Its unique structural features and broad applicability make it a focal point for research in agrochemicals, pharmaceuticals, and material science. As the scientific community continues to explore its potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in these fields.